Cas no 439106-87-3 (4-(Quinolin-2-yl)-1H-pyrazole)

4-(Quinolin-2-yl)-1H-pyrazole is a versatile heterocyclic compound with significant synthetic utility. Its unique structure, characterized by a quinolin-2-yl substituent, endows it with distinct reactivity and selectivity in organic synthesis. This compound is particularly valuable for constructing complex molecules with potential applications in pharmaceuticals, agrochemicals, and materials science. Its key advantages include its ease of synthesis, stability, and the ability to participate in various chemical transformations, making it an attractive building block in the development of novel compounds.
4-(Quinolin-2-yl)-1H-pyrazole structure
4-(Quinolin-2-yl)-1H-pyrazole structure
Product Name:4-(Quinolin-2-yl)-1H-pyrazole
CAS No:439106-87-3
MF:C12H9N3
MW:195.219961881638
MDL:MFCD02579322
CID:877318
PubChem ID:4387540
Update Time:2025-10-31

4-(Quinolin-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-PYRAZOL-4-YL)QUINOLINE
    • 4-(2-quinolyl)pyrazole
    • AC1N9LOI
    • Ambpe3002043
    • CTK4I7858
    • HMS523N13
    • Peakdale1_002059
    • SureCN5203356
    • 439106-87-3
    • AKOS006344470
    • CS-0270315
    • DB-089425
    • EN300-77695
    • DTXSID70402734
    • MFCD02579322
    • SCHEMBL5203356
    • FS-1424
    • 4-(Quinolin-2-yl)-1H-pyrazole
    • MDL: MFCD02579322
    • Inchi: 1S/C12H9N3/c1-2-4-11-9(3-1)5-6-12(15-11)10-7-13-14-8-10/h1-8H,(H,13,14)
    • InChI Key: AEABRQVZLJNLMP-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C=CC=1C1C=NNC=1

Computed Properties

  • Exact Mass: 195.079647300g/mol
  • Monoisotopic Mass: 195.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 41.6Ų

4-(Quinolin-2-yl)-1H-pyrazole Security Information

  • HazardClass:IRRITANT

4-(Quinolin-2-yl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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£173.00 2025-02-19
Apollo Scientific
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abcr
AB235360-1 g
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abcr
AB235360-5 g
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TRC
Q990208-100mg
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$ 50.00 2022-06-03
TRC
Q990208-500mg
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$ 70.00 2022-06-03
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